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Introduction

Hdac8-IN-11 is a potent and selective inhibitor of Histone Deacetylase 8 (HDACS), a class |
HDAC enzyme.[1] HDACSs are crucial epigenetic regulators that catalyze the removal of acetyl
groups from lysine residues of both histone and non-histone proteins.[2] Dysregulation of
HDACS activity is implicated in various diseases, including cancer, making it a significant target
for therapeutic intervention.[3][4] These application notes provide detailed information on the
solubility of Hdac8-IN-11 in Dimethyl Sulfoxide (DMSO), protocols for its preparation and use in
common assays, and an overview of its relevant signaling pathways.

Physicochemical Properties and Solubility

Hdac8-IN-11 is a solid compound with the molecular formula C22H19NOs and a molecular
weight of 345.39 g/mol .[1] It is crucial to understand its solubility for the preparation of stock
solutions for in vitro and in vivo studies.

Solubility Data

The solubility of Hdac8-IN-11 has been determined in DMSO, a common solvent for preparing
stock solutions of small molecule inhibitors. The data from various suppliers is summarized
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below for easy comparison.

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic and gentle
warming (up to 60°C)
DMSO 50 144.76 may be required to
achieve this
concentration.[5]
Requires ultrasonic
DMSO 100 ~289.5 treatment to dissolve.
[6]
Sonication is
DMSO 55 159.24 recommended for

dissolution.[7]

Note: The molecular weight of 345.39 g/mol was used for the conversion to molar
concentration.

Experimental Protocols
Preparation of Hdac8-IN-11 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Hdac8-IN-11
in DMSO.

Materials:

e Hdac8-IN-11 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

o \ortex mixer
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» Water bath or sonicator (optional)
Procedure:

o Determine the desired stock concentration: Based on the solubility data, a stock solution of
10 mM to 50 mM in DMSO is readily achievable. For this protocol, we will prepare a 10 mM
stock solution.

e Calculate the required amounts:

o To prepare 1 mL of a 10 mM stock solution, you will need 3.45 mg of Hdac8-IN-11
(Molecular Weight = 345.39 g/mol ).

o Calculation: 0.010 mol/L * 0.001 L * 345.39 g/mol = 0.00345 g = 3.45 mg.

» Weighing the compound: Carefully weigh 3.45 mg of Hdac8-IN-11 powder and place it in a
sterile microcentrifuge tube.

» Dissolving the compound:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Hdac8-IN-11
powder.

o Vortex the tube for 1-2 minutes until the powder is completely dissolved.

o If the compound does not fully dissolve, gentle warming in a 37-60°C water bath or
sonication for a few minutes can be used to aid dissolution.[5] Visually inspect the solution
to ensure it is clear and free of particulates.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the
DMSO stock solution is stable for at least one year.[5]

In Vitro HDACS Inhibition Assay
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This protocol provides a general workflow for assessing the inhibitory activity of Hdac8-IN-11
on recombinant HDAC8 enzyme.

Materials:

Recombinant human HDACS8 enzyme

o HDACS fluorogenic substrate (e.g., Ac-Arg-His-Lys-Lys(Ac)-AMC)

o Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NaCl, 2.7 mM KCI, 1 mM MgClz)

e Hdac8-IN-11 stock solution (e.g., 10 mM in DMSO)

o Developer solution (containing a protease like trypsin and a stop solution like Trichostatin A)
o 96-well black microplate

o Fluorescence microplate reader

Workflow Diagram:
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Preparation
Prepare serial dilutions Prepare HDACS8 enzyme Prepare substrate
of Hdac8-IN-11 in Assay Buffer solution in Assay Buffer solution in Assay Buffer
Reagtion

Add Hdac8-IN-11 dilutions
and HDACS8 enzyme to wells

Incubate at 37°C

Initiate reaction by
adding substrate
Encubate at 37°C for 30-60 mir)

Detection
Stop reaction and develop
signal by adding Developer Solution

Encubate at room temperature)

Measure fluorescence
(Ex: 360 nm, Em: 460 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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